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Compound of Interest

Compound Name: vitafluor

CAS No.: 137915-08-3

Cat. No.: B1180200

Get Quote

An in-depth technical guide or whitepaper on the core safety and handling of "Vitafluor" as a

distinct chemical entity for researchers, scientists, and drug development professionals cannot

be generated as requested. Initial research indicates that "Vitafluor" is not a singular chemical

compound but a brand name for pediatric vitamin supplements.

The product, "VitaFluor ACD Pediatric Drops," is a vitamin and mineral supplement for

infants[1][2][3]. The primary active ingredients are Fluoride, Vitamin A, Vitamin C, and Vitamin

D3[1][2]. Another similar product, "Cal-C-Vita Fluor," contains Vitamin C, Calcium, Fluoride,

Vitamin D3, and Vitamin B6[4]. These products are formulated as therapeutic and prophylactic

complexes, for instance, to reduce the intensity of dental caries in children[5].

Given that Vitafluor is a multi-component supplement and not a novel chemical for research

and development, the requested detailed experimental protocols, signaling pathways, and

specific handling procedures for a core compound do not apply.

However, to address the user's interest in the components of Vitafluor, the following sections

provide a summary of the safety and handling considerations for its key ingredients, intended

for a scientific audience.
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Core Components Analysis
The primary components of interest within Vitafluor supplements are Fluoride, Vitamin A,

Vitamin C, and Vitamin D3.

Table 1: Quantitative Data of Key Components in
VitaFluor ACD Pediatric Drops

Component Concentration per 1 mL

Fluoride 0.25 mg

Vitamin A 1,500 U.I.

Vitamin C 35 mg

Vitamin D3 400 U.I.

Source: Laboratorios Andifar[1][2]

Safety and Handling of Components
The handling of these components in a research or drug development setting would be dictated

by the specific form (e.g., powder, solution) and concentration being used. Standard laboratory

good practices should be followed.

Fluoride:

General Handling: When handling fluoride compounds (e.g., Sodium Fluoride), personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat should be worn.

Work in a well-ventilated area or under a chemical fume hood, especially when working with

powders to avoid inhalation.

Safety Considerations: Acute high-level exposure to fluoride can be toxic. Chronic excessive

intake can lead to dental or skeletal fluorosis. It is crucial to adhere to established

occupational exposure limits.

Storage: Store fluoride compounds in a cool, dry, well-ventilated area away from

incompatible materials such as acids.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1180200/docs?utm_src=pdf-body#in-depth-technical-guide-on-vitafluor-a-clarification
https://www.benchchem.com/product/b1180200/docs?utm_src=pdf-body#in-depth-technical-guide-on-vitafluor-a-clarification
https://www.andifar.com/detalle-producto-1163
https://www.andifar.com/public/detalle-producto-1163
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vitamin A (Retinoids):

General Handling: Vitamin A compounds can be sensitive to light and oxidation. They should

be handled in a controlled environment, minimizing exposure to air and light. Use of amber

glassware is recommended for storage and during experiments.

Safety Considerations: High doses of Vitamin A are teratogenic and can be toxic to the liver.

Female researchers of childbearing potential should handle these compounds with extreme

care and appropriate containment measures.

Storage: Store in a cool, dark, and dry place, preferably under an inert atmosphere (e.g.,

nitrogen or argon).

Vitamin C (Ascorbic Acid):

General Handling: Ascorbic acid is generally considered safe to handle. However, as a fine

powder, it can be an irritant to the respiratory tract and eyes. Standard PPE is

recommended.

Safety Considerations: It is a mild reducing agent and can be incompatible with strong

oxidizing agents.

Storage: Store in a cool, dark, and dry place. It is an antioxidant and will degrade upon

prolonged exposure to air and light.

Vitamin D3 (Cholecalciferol):

General Handling: Cholecalciferol is a potent compound and should be handled with care,

especially in its pure, powdered form. Use of respiratory protection is advised to prevent

inhalation.

Safety Considerations: Highly toxic in large doses, leading to hypercalcemia. Strict

adherence to safety protocols and containment is necessary.

Storage: Store in a cool, dark, dry, and well-ventilated place, away from incompatible

substances.
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Experimental Protocols and Visualizations
As "Vitafluor" is a finished pharmaceutical product, there are no publicly available

experimental protocols for its formulation or specific signaling pathway diagrams associated

with the brand itself. The biological activities of its individual components are well-documented

in scientific literature. For instance, the role of Vitamin D in calcium homeostasis or the

mechanism of fluoride in preventing dental caries are subjects of extensive research.

Should a researcher be interested in the signaling pathways of the individual vitamins, a

literature search for each specific compound (e.g., "Vitamin D receptor signaling pathway")

would be necessary. Similarly, experimental workflows would be specific to the research

question being addressed (e.g., "in vitro assay for Vitamin A activity") rather than the handling

of the "Vitafluor" product.

In summary, while a technical guide on "Vitafluor" as a core substance is not applicable, the

safety and handling of its constituent vitamins and fluoride are well-established and should be

approached with the appropriate laboratory safety measures for each individual component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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